N-(4-ethoxyphenyl)-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide
• InChI: InChI=1S/C22H22N2O4/c1-3-13-24-14-12-18-19(22(24)26)6-5-7-20(18)28-15-21(25)23-16-8-10-17(11-9-16)27-4-2/h3,5-12,14H,1,4,13,15H2,2H3,(H,23,25)
• InChI Key: QKHJHECJOWQTIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2C=CN(C3=O)CC=C
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide, also known as EPI-Q, is a novel compound with potential applications in scientific research. This compound has been synthesized using a unique method and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Pharmacological Studies

Research on N-(4-ethoxyphenyl)-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide and similar compounds has focused on their synthesis and potential pharmacological activities. A study by Bhambi et al. (2010) explored the synthesis of novel derivatives with potential biological activities, including N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives (Bhambi et al., 2010).

Dopamine Agonist Properties

Research by Jacob et al. (1981) investigated the dopamine-like ability of N-alkyl-4-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinolines, which are structurally related to this compound. The study found that certain derivatives had dopamine agonist properties, influencing renal artery dilation (Jacob et al., 1981).

Blood Pressure and Respiratory Effects

A study by Fassett and Hjort (1938) explored the effects of isoquinolines on blood pressure, pulse rate, respiration, and smooth muscle. This research is relevant due to the structural similarities with this compound. The study found associations between chemical structure and physiological action, such as the influence of hydroxy and ethoxy groups on pressor and depressor activity (Fassett & Hjort, 1938).

Anti-tuberculosis Activity

Bai et al. (2011) conducted a study on N -(furan-2-yl-methyl)- N -(phenyl(quinolin-3-yl)methyl) acetamide derivatives, which are structurally similar to the compound . They found that these compounds exhibited in vitro anti-tuberculosis activities, suggesting potential therapeutic applications (Bai et al., 2011).

Antitumor Activity

Research by Ambros et al. (1988) on Methoxy‐indolo[2,1‐a]isoquinolines, which share structural features with this compound, demonstrated their potential antitumor activity. This study adds to the understanding of the pharmacological potential of isoquinoline derivatives (Ambros et al., 1988).